Tariquidar dihydrochloride

• IUPAC Name: N-[2-[[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]carbamoyl]-4,5-dimethoxyphenyl]quinoline-3-carboxamide;dihydrochloride
• InChI: InChI=1S/C38H38N4O6.2ClH/c1-45-33-18-25-14-16-42(23-28(25)19-34(33)46-2)15-13-24-9-11-29(12-10-24)40-38(44)30-20-35(47-3)36(48-4)21-32(30)41-37(43)27-17-26-7-5-6-8-31(26)39-22-27;;/h5-12,17-22H,13-16,23H2,1-4H3,(H,40,44)(H,41,43);2*1H
• InChI Key: ZJCJRGRTDKIFJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)CCC3=CC=C(C=C3)NC(=O)C4=CC(=C(C=C4NC(=O)C5=CC6=CC=CC=C6N=C5)OC)OC)OC.Cl.Cl
• Molecular Formula: C38H40Cl2N4O6
• Molecular Weight: 719.6 g/mol

Description

Tariquidar dihydrochloride is a potent inhibitor of P-glycoprotein, a transport protein that plays a crucial role in multidrug resistance in cancer cells . This compound is being researched for its potential to reverse drug resistance in various cancer treatments .

Scientific Research Applications

Tariquidar dihydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a tool to study the mechanisms of P-glycoprotein and its role in drug resistance.

Biology: Employed in cellular studies to understand the transport mechanisms and interactions of P-glycoprotein with various substrates.

Medicine: Investigated for its potential to enhance the efficacy of chemotherapy by reversing multidrug resistance in cancer cells.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting multidrug resistance.

Mechanism of Action

Tariquidar dihydrochloride exerts its effects by binding to P-glycoprotein, inhibiting its function as an efflux pump. This inhibition increases the intracellular concentration of chemotherapeutic drugs, thereby enhancing their efficacy . The molecular targets include the H-binding site of P-glycoprotein, and the pathways involved are related to drug transport and resistance mechanisms .

Similar Compounds:

• Elacridar
• Verapamil
• Cyclosporine A

Comparison: this compound is unique in its high specificity and potency as a P-glycoprotein inhibitor. Unlike other similar compounds, it does not exhibit significant off-target effects, making it a more suitable candidate for reversing multidrug resistance in cancer therapy .

Safety and Hazards

Tariquidar dihydrochloride should be handled with care to avoid dust formation and breathing vapors, mist, or gas. It should be stored at -20°C. In case of skin contact, wash off with soap and plenty of water. In case of eye contact, flush eyes with water as a precaution.

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions typically involve the use of organic solvents and catalysts to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of tariquidar dihydrochloride follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving advanced techniques such as high-performance liquid chromatography (HPLC) for purification .

Chemical Reactions Analysis

Types of Reactions: Tariquidar dihydrochloride primarily undergoes substitution reactions due to the presence of various functional groups. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include organic solvents, acids, and bases. The conditions vary depending on the desired reaction, with temperature and pH being critical factors .

Major Products: The major products formed from these reactions are typically derivatives of this compound, which retain the core structure but have modified functional groups .